Cas no 2171197-49-0 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)propanamidopropanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)propanamidopropanoic acid
• CAS No: 2171197-49-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6313466
• PubChem ID: 165485201
• Update Time: 2025-05-20

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)propanamidopropanoic acid
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(4-methylphenyl)propanamido]propanoic acid
• EN300-1480920
• 2171197-49-0

• Inchi： 1S/C28H28N2O5/c1-18-11-13-20(14-12-18)30(16-15-26(31)32)27(33)19(2)29-28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-14,19,25H,15-17H2,1-2H3,(H,29,34)(H,31,32)/t19-/m1/s1
• InChI Key： BJTHMJDUJBIGLX-LJQANCHMSA-N
• SMILES： O(C(N[C@H](C)C(N(C1C=CC(C)=CC=1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)propanamidopropanoic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)propanamidopropanoic Acid: A Comprehensive Overview

The compound 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)propanamidopropanoic acid (CAS No. 2171197-49-0) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and chemical synthesis. This compound is particularly notable for its role as a building block in peptide synthesis and its potential in drug development. The fluorenylmethoxycarbonyl (Fmoc) group, a key component of its structure, is widely recognized for its protective properties in peptide chemistry.

Recent advancements in peptide synthesis have highlighted the importance of this compound in constructing complex peptide sequences with high precision. The Fmoc group's ability to protect amino groups during solid-phase synthesis has made it a cornerstone in modern peptide chemistry. Researchers have demonstrated that the use of this compound can significantly enhance the efficiency and yield of peptide synthesis, particularly in the construction of bioactive peptides with therapeutic potential.

The structural complexity of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)propanamidopropanoic acid lies in its chiral center and the presence of both hydrophilic and hydrophobic groups. This unique combination allows the compound to participate in a wide range of chemical reactions, including coupling reactions and enzymatic transformations. Recent studies have explored its application in the synthesis of bioconjugates, where its ability to act as a linker between different biomolecules has been extensively utilized.

In terms of pharmacological applications, this compound has shown promise as a precursor for drug delivery systems. Its ability to undergo controlled cleavage under specific conditions makes it an ideal candidate for designing stimuli-responsive drug delivery vehicles. For instance, researchers have reported the use of this compound in the development of pH-responsive drug carriers, which can release their cargo at specific sites within the body.

The environmental impact of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)propanamidopropanoic acid has also been a topic of recent interest. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in the environment. This property is particularly important for ensuring the sustainability of processes that utilize this compound on an industrial scale.

Looking ahead, the continued exploration of this compound's properties is expected to unlock new applications in areas such as enzyme engineering and materials science. Its role as a versatile building block in organic synthesis positions it as a key player in advancing both academic research and industrial innovation.